Cas no 1805279-52-0 (2-Bromo-5-(difluoromethyl)pyridin-3-ol)

• Product Name: 2-Bromo-5-(difluoromethyl)pyridin-3-ol
• CAS No: 1805279-52-0
• MF: C₆H₄BrF₂NO
• MW: 224.002867698669
• CID: 4918995
• Update Time: 2025-06-08

2-Bromo-5-(difluoromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)pyridin-3-ol
• 2-Bromo-5-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C6H4BrF2NO/c7-5-4(11)1-3(2-10-5)6(8)9/h1-2,6,11H
• InChI Key： FFYPWVCWFBUXIG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-5-(difluoromethyl)pyridin-3-ol

Introduction to 2-Bromo-5-(difluoromethyl)pyridin-3-ol (CAS No. 1805279-52-0)

2-Bromo-5-(difluoromethyl)pyridin-3-ol, with the CAS number 1805279-52-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a difluoromethyl group, and a hydroxyl group attached to a pyridine ring. These functionalities endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The chemical structure of 2-Bromo-5-(difluoromethyl)pyridin-3-ol can be represented as follows: C₇H₄BrF₂NO. The presence of the bromine atom and the difluoromethyl group imparts significant electronic and steric effects, which influence the compound's reactivity and biological activity. The hydroxyl group, on the other hand, provides opportunities for further chemical modifications and interactions with biological targets.

In recent years, 2-Bromo-5-(difluoromethyl)pyridin-3-ol has been extensively studied for its potential as a building block in the synthesis of novel pharmaceuticals. One of the key areas of interest is its use in the development of inhibitors for various enzymes and receptors. For instance, research has shown that compounds derived from 2-Bromo-5-(difluoromethyl)pyridin-3-ol can exhibit potent inhibitory activity against kinases, which are important targets in cancer therapy.

A study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and evaluation of a series of derivatives of 2-Bromo-5-(difluoromethyl)pyridin-3-ol. The researchers found that these derivatives demonstrated selective inhibition of specific kinases, such as ABL1 and SRC, with IC₅₀ values in the low nanomolar range. This finding highlights the potential of 2-Bromo-5-(difluoromethyl)pyridin-3-ol-based compounds as lead molecules for developing targeted cancer therapies.

Beyond its applications in cancer research, 2-Bromo-5-(difluoromethyl)pyridin-3-ol has also shown promise in other therapeutic areas. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 investigated the use of this compound as a scaffold for developing antiviral agents. The researchers synthesized a library of derivatives and tested their activity against several viruses, including influenza and herpes simplex virus (HSV). Some of these derivatives exhibited significant antiviral activity, suggesting that 2-Bromo-5-(difluoromethyl)pyridin-3-ol-based compounds could be valuable candidates for antiviral drug development.

The synthetic accessibility of 2-Bromo-5-(difluoromethyl)pyridin-3-ol is another factor that contributes to its appeal in medicinal chemistry. Various synthetic routes have been reported for its preparation, including metal-catalyzed reactions and electrophilic aromatic substitution. These methods allow for efficient and scalable production of the compound, which is crucial for advancing it through preclinical and clinical stages.

In addition to its direct use as a pharmaceutical agent, 2-Bromo-5-(difluoromethyl)pyridin-3-ol has also found applications as an intermediate in the synthesis of other bioactive molecules. For instance, it can serve as a key intermediate in the preparation of compounds with diverse biological activities, such as anti-inflammatory agents and neuroprotective agents. This versatility makes it an important molecule in the toolbox of synthetic chemists working on drug discovery projects.

The safety profile of 2-Bromo-5-(difluoromethyl)pyridin-3-ol is another critical aspect to consider. While detailed toxicological studies are ongoing, preliminary data suggest that this compound is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials.

In conclusion, 2-Bromo-5-(difluoromethyl)pyridin-3-ol (CAS No. 1805279-52-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for developing novel therapeutics targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and synthetic potential, further solidifying its importance in the field.